D-(+)-Cellobiose

• Description: Cellulose is an odorless, white powdery fibers. Density: 1.5 g/cm3. The biopolymer composing the cell wall of vegetable tissues. Prepared by treating cotton with an organic solvent to de-wax it and removing pectic acids by extration with a solution of sodium hydroxide. The principal fiber composing the cell wall of vegetable tissues (wood, cotton, flax, grass, etc.). Technical uses depend on the strength and flexibility of its fibers. Insoluble in water. Soluble with chemical degradation in sulfuric acid, and in concentrated solutions of zinc chloride. Soluble in aqueous solutions of cupric ammonium hydroxide (Cu(NH3)4(OH)2).; A dextrodisaccharide from malt and starch. It is used as a sweetening agent and fermentable intermediate in brewing (Grant & Hackh's Chemical Dictionary, 5th ed).; Cellobiose is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).; Cellobiose is a natural product found in Pseudostellaria heterophylla and Saccharomyces cerevisiae with data available.
• CAS No.: 528-50-7
• Product Name: D-(+)-Cellobiose
• Molecular Formula: C12H22O11
• Molecular Weight: 342.30 g/mol
• IUPAC Name: 2-(hydroxymethyl)-6-[4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
• Standard InChI: InChI=1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2
• Standard InChIKey: GUBGYTABKSRVRQ-UHFFFAOYSA-N
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@@H]2[C@H](O[C@H]([C@@H]([C@H]2O)O)O)CO)O)O)O)O
• SMILES: C(C1C(C(C(C(O1)OC2C(OC(C(C2O)O)O)CO)O)O)O)O
• Canonical SMILES: C(C1C(C(C(C(O1)OC2C(OC(C(C2O)O)O)CO)O)O)O)O
• Appearance: Assay:≥95%A crystalline solid
• Boiling Point: Decomposes (NIOSH, 2024); decomposes; Decomposes
• Density: 1.27 to 1.61 (NIOSH, 2024); 1.27-1.61
• Melting Point: 500 to 518 °F (Decomposes) (NIOSH, 2024); 102-103 °C; 500-518 °F (decomposes); 500-518 °F (Decomposes)
• Physical Description: Cellulose is an odorless, white powdery fibers. Density: 1.5 g/cm3. The biopolymer composing the cell wall of vegetable tissues. Prepared by treating cotton with an organic solvent to de-wax it and removing pectic acids by extration with a solution of sodium hydroxide. The principal fiber composing the cell wall of vegetable tissues (wood, cotton, flax, grass, etc.). Technical uses depend on the strength and flexibility of its fibers. Insoluble in water. Soluble with chemical degradation in sulfuric acid, and in concentrated solutions of zinc chloride. Soluble in aqueous solutions of cupric ammonium hydroxide (Cu(NH3)4(OH)2).; Odorless, white substance. [Note: The principal fiber cell wall material of vegetable tissues (wood, cotton, flax, grass, etc.).]; [NIOSH]; Solid; [Merck Index] White solid; [Acros Organics MSDS]; White odorless crystals; [Mallinckrodt Baker MSDS]; White odorless solid; [Merck Index] White odorless powder; [Acros Organics MSDS]; Odorless, white substance.; Odorless, white substance. [Note: The principal fiber cell wall material of vegetable tissues (wood, cotton, flax, grass, etc.).]
• Solubility: Insoluble (NIOSH, 2024); Insoluble
• Synonyms: 4 O beta D Glucopyranosyl D glucopyranose; 4-O-beta-D-Glucopyranosyl-D-glucopyranose; Cellobiose
• Vapor Pressure: 0 mmHg (approx) (NIOSH, 2024); 0 mmHg (approx)
• PubChem Compound: 294
• Last Modified: Aug 15 2023